Cas no 941982-60-1 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide)

• Product Name: N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide
• CAS No: 941982-60-1
• MF: C₂₃H₂₂N₂O₃
• MW: 374.432385921478
• CID: 5503080
• PubChem ID: 7687890
• Update Time: 2025-05-19

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024466927
• N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-1-naphthamide
• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]naphthalene-1-carboxamide
• VU0498969-1
• F2784-0653
• 941982-60-1
• N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide

• Inchi： 1S/C23H22N2O3/c1-28-21-13-12-17(15-20(21)25-14-5-4-11-22(25)26)24-23(27)19-10-6-8-16-7-2-3-9-18(16)19/h2-3,6-10,12-13,15H,4-5,11,14H2,1H3,(H,24,27)
• InChI Key： IPCQIIXBOAMEMZ-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C(=CC=C(C=1)NC(C1=CC=CC2C=CC=CC1=2)=O)OC

Computed Properties

• Exact Mass: 374.16304257g/mol
• Monoisotopic Mass: 374.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide

Introduction to N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide (CAS No. 941982-60-1)

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 941982-60-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide is characterized by its intricate arrangement of functional groups, including a naphthalene core, a phenyl ring, and a piperidine moiety. The presence of these distinct structural elements contributes to its diverse range of potential applications in medicinal chemistry. Specifically, the naphthalene ring and the phenyl ring provide hydrophobic interactions, while the piperidine group introduces basicity and potential binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide exhibits inhibitory activity against several enzymes and receptors involved in critical biological pathways. For instance, preliminary studies suggest that it may interact with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

The methoxy group at the 4-position of the phenyl ring is particularly noteworthy, as it modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This feature makes it an attractive scaffold for further derivatization and optimization in drug design. Additionally, the 2-oxopiperidin-1-yl moiety enhances the compound's solubility and bioavailability, which are crucial factors in determining its efficacy as a therapeutic agent.

In the context of current research trends, N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide aligns with the growing interest in multitargeted drug discovery. By simultaneously interacting with multiple biological targets, such compounds have the potential to exert synergistic effects, improving therapeutic outcomes. This approach is particularly relevant in addressing complex diseases that involve multiple pathological mechanisms.

Experimental investigations have also highlighted the compound's pharmacokinetic profile. Preliminary pharmacokinetic studies indicate that N-4-methoxy-3-(2-oxopiperidin-1-yl)phenylnaphthalene-1-carboxamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging for further development, as they suggest that the compound could be suitable for oral administration and repeated dosing regimens.

The synthesis of N-4-methoxy-3-(2 oxopiperidin - 1 - yl ) phen yl naphthalene - 1 - carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only enhance yield but also improve scalability for potential industrial applications.

The chemical properties of this compound also make it a valuable tool for mechanistic studies in medicinal chemistry. By analyzing how different functional groups contribute to its biological activity, researchers can gain insights into structure-function relationships. Such knowledge is essential for designing next-generation compounds with improved efficacy and reduced side effects.

Future directions in the study of N - 4 - methoxy - 3 - ( 2 - oxo piper id ine - 1 - yl ) phen yl naph tha lene - 1 - carbox amide include exploring its potential as an intermediate in the synthesis of more complex derivatives. Additionally, investigating its interactions with cellular models and animal models will provide further evidence of its therapeutic potential. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize its clinical applications.

The versatility of N - 4 - meth oxy - 3 - ( 2 ox opiper id ine - 1 yl ) phen yl naph tha lene - 1 carbox amide extends beyond its role as a single therapeutic agent. Its structural features make it an excellent starting point for library design in high-throughput screening campaigns. By generating analogs with varied substituents, researchers can identify novel compounds with enhanced biological activities and optimized pharmacokinetic profiles.

In conclusion, N - 4 meth oxy - 3 ( 2 ox opiper id ine - 1 yl ) phen yl naph tha lene - 1 carbox amide ( CAS No . 94198260 . 1 ) represents a promising candidate in pharmaceutical research due to its unique structural features and favorable biological properties. Its potential applications in treating various diseases make it a subject of intense investigation. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to make significant contributions to the field of medicinal chemistry.